Cas no 41-14-5 ([(2R,3S,4R,5R,6R)-5-Acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-azidooxan-2-yl]methyl acetate)
41-14-5 structure
Product Name:[(2R,3S,4R,5R,6R)-5-Acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-azidooxan-2-yl]methyl acetate
CAS No:41-14-5
MF:C26H37N5O15
MW:659.596487760544
CID:4671964
Update Time:2023-08-14
[(2R,3S,4R,5R,6R)-5-Acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-azidooxan-2-yl]methyl acetate Chemical and Physical Properties
Names and Identifiers
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- IQULHXGUAUFLQZ-RPTJQTOVSA-
- [(2R,3S,4R,5R,6R)-5-Acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-azidooxan-2-yl]methyl acetate
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- Inchi: 1S/C26H37N5O15/c1-10(32)28-19-23(42-15(6)37)22(17(8-39-12(3)34)44-25(19)30-31-27)46-26-20(29-11(2)33)24(43-16(7)38)21(41-14(5)36)18(45-26)9-40-13(4)35/h17-26H,8-9H2,1-7H3,(H,28,32)(H,29,33)/t17-,18-,19-,20-,21-,22-,23-,24-,25-,26+/m1/s1
- InChI Key: IQULHXGUAUFLQZ-RPTJQTOVSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@H]([C@@H]([C@H]1OC(C)=O)NC(C)=O)N=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 46
- Rotatable Bond Count: 17
- Complexity: 1220
- Topological Polar Surface Area: 232
[(2R,3S,4R,5R,6R)-5-Acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-azidooxan-2-yl]methyl acetate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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